8-[3-(benzyloxy)propyl]-1-methyl-2-oxo-1,8-diazaspiro[4.5]decane-4-carboxylic acid

• IUPAC Name: 1-methyl-2-oxo-8-(3-phenylmethoxypropyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C20H28N2O4/c1-21-18(23)14-17(19(24)25)20(21)8-11-22(12-9-20)10-5-13-26-15-16-6-3-2-4-7-16/h2-4,6-7,17H,5,8-15H2,1H3,(H,24,25)
• InChI Key: IFSSPKAELPCGIV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(C12CCN(CC2)CCCOCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

Spirocyclic compounds, particularly those containing diazaspiro[4.5]decane motifs, are of significant interest in organic chemistry due to their unique structural features and potential pharmacological activities. The compound appears to belong to this class, featuring a benzyloxypropyl group attached to a diazaspiro[4.5]decane core, further modified with a carboxylic acid functionality.

Synthesis Analysis

The synthesis of similar diazaspiro[4.5]decane derivatives often involves strategic cyclization reactions, utilizing precursor compounds such as propargylic and homopropargylic alcohols. These precursors are typically obtained from the opening of epoxides, followed by alkyne carboxylation and subsequent cyclization steps (Schwartz et al., 2005). Such synthetic routes highlight the flexibility and complexity of producing spirocyclic compounds.

Molecular Structure Analysis

X-ray crystallography is a common method for determining the molecular structure of diazaspiro[4.5]decane derivatives. For instance, Collins et al. (1994) established the stereochemistry of a similar compound through X-ray analysis, demonstrating the intricate spatial arrangement of atoms within these molecules (Collins et al., 1994).